N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H17N5O3S/c1-11(2)12-10-17(25)22-19(20-12)24-16(21-18(26)15-6-4-8-28-15)9-13(23-24)14-5-3-7-27-14/h3-11H,1-2H3,(H,21,26)(H,20,22,25)
• InChI Key: PRILLJGFYYVIDM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=CC=CS4
• Molecular Formula: C19H17N5O3S
• Molecular Weight: 395.4 g/mol
• CAS No.: 1207027-61-9

Description

N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C19H17N5O3S and its molecular weight is 395.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research in heterocyclic chemistry often explores the synthesis of novel compounds with potential applications in materials science, pharmaceuticals, and as intermediates in organic synthesis. Compounds similar to the one have been synthesized to study their chemical reactivity, structural properties, and potential as building blocks for more complex molecules. For instance, the synthesis of heterocycles containing tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine and coumarin moieties has been reported, showcasing the versatility of heterocyclic compounds in generating diverse chemical structures with potential biological activities (Vasylyev et al., 1999).

Antimicrobial and Antifungal Properties

Several studies have focused on the antimicrobial and antifungal properties of novel heterocyclic compounds. The synthesis and characterization of chitosan Schiff bases based on heterocyclic moieties have shown that these compounds exhibit significant biological activity against a range of bacteria and fungi, indicating their potential in developing new antimicrobial agents (Hamed et al., 2020).

Potential in Drug Discovery

The research on heterocyclic compounds also extends to their potential in drug discovery, particularly as anticancer and anti-inflammatory agents. Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, demonstrating the significant therapeutic potential of heterocyclic compounds in addressing various health conditions (Rahmouni et al., 2016).